Cas no 69742-32-1 (1H,3H-Furo[3,4-c]furan-1-one,3-(1,3-benzodioxol-5-yl)tetrahydro-6-(4-hydroxy-3-methoxyphenyl)-,(3R,3aS,6R,6aR)-)

• Product Name: 1H,3H-Furo[3,4-c]furan-1-one,3-(1,3-benzodioxol-5-yl)tetrahydro-6-(4-hydroxy-3-methoxyphenyl)-,(3R,3aS,6R,6aR)-
• CAS No: 69742-32-1
• MF: C₂₀H₁₈O₇
• MW: 370.352726459503
• CID: 509188
• PubChem ID: 443022
• Update Time: 2025-04-19

1H,3H-Furo[3,4-c]furan-1-one,3-(1,3-benzodioxol-5-yl)tetrahydro-6-(4-hydroxy-3-methoxyphenyl)-,(3R,3aS,6R,6aR)- Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Furo[3,4-c]furan-1-one,3-(1,3-benzodioxol-5-yl)tetrahydro-6-(4-hydroxy-3-methoxyphenyl)-,(3R,3aS,6R,6aR)-
• (3R,3aR,6R,6aS)-6-(1,3-benzodioxol-5-yl)-3-(4-hydroxy-3-methoxyphenyl)-3,3a,6,6a-tetrahydro-1H-furo[3,4-c]furan-4-one
• C10887
• Styraxin
• Q27108350
• 69742-32-1
• DTXSID30332043
• CHEBI:9295

• Inchi： 1S/C20H18O7/c1-23-15-6-11(2-4-13(15)21)19-17-12(8-24-19)18(27-20(17)22)10-3-5-14-16(7-10)26-9-25-14/h2-7,12,17-19,21H,8-9H2,1H3/t12-,17-,18+,19+/m1/s1
• InChI Key： ADTULSGZUFJGNI-WSFKTYETSA-N
• SMILES： O1C[C@H]2[C@H](C3=CC=C4C(=C3)OCO4)OC([C@H]2[C@@H]1C1C=CC(=C(C=1)OC)O)=O

Computed Properties

• Exact Mass: 370.10524
• Monoisotopic Mass: 370.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.405
• Boiling Point: 598.4°Cat760mmHg
• Flash Point: 218°C
• Refractive Index: 1.62
• PSA: 83.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones Lignan lactones
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones